Cas no 1022739-55-4 (3-(4-Acetylphenyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea)

• Product Name: 3-(4-Acetylphenyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea
• CAS No: 1022739-55-4
• MF: C₂₇H₂₇N₃O₄
• MW: 457.520986795425
• MDL: MFCD03839428
• CID: 5024619
• Update Time: 2025-05-21

3-(4-Acetylphenyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-ACETYLPHENYL)-1-(4-((6,7-DIMETHOXY(3,4-DIHYDROISOQUINOLYL))METHYL)PHENYL)UREA
• 3-(4-acetylphenyl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
• 3-(4-Acetylphenyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea

• MDL： MFCD03839428
• Inchi： 1S/C27H27N3O4/c1-17(31)19-6-10-22(11-7-19)30-27(32)29-21-8-4-18(5-9-21)14-24-23-16-26(34-3)25(33-2)15-20(23)12-13-28-24/h4-11,15-16H,12-14H2,1-3H3,(H2,29,30,32)
• InChI Key： LFORUTRMZOQEKK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(CC3C=CC(=CC=3)NC(NC3C=CC(C(C)=O)=CC=3)=O)=NCCC=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 725
• XLogP3: 3.4
• Topological Polar Surface Area: 89

Additional information on 3-(4-Acetylphenyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea

Introduction to 3-(4-Acetylphenyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))Methyl)Phenyl)Urea (CAS No. 1022739-55-4)

3-(4-Acetylphenyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))Methyl)Phenyl)Urea, also known by its CAS registry number 1022739-55-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their potential applications in drug development. The molecule's structure incorporates a urea functional group linked to two aromatic rings, one of which is substituted with an acetyl group and the other with a dimethoxy isoquinoline moiety. This combination of functional groups and structural features makes it a promising candidate for various therapeutic applications.

The synthesis of 3-(4-Acetylphenyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))Methyl)Phenyl)Urea involves a multi-step process that typically begins with the preparation of the individual aromatic components. The acetylphenyl group is derived from acetophenone, while the isoquinoline moiety is synthesized through a series of coupling and oxidation reactions. The final step involves the coupling of these two components via a urea linkage, which is achieved under specific reaction conditions to ensure high yield and purity. This compound's synthesis is an excellent example of how modern organic chemistry techniques can be employed to construct intricate molecular architectures with precise control over functionality and stereochemistry.

Recent studies have highlighted the potential of 3-(4-Acetylphenyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))Methyl)Phenyl)Urea as a bioactive agent with anti-inflammatory and antioxidant properties. Researchers have demonstrated that this compound exhibits significant activity against inflammatory cytokines, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, its antioxidant properties suggest that it may play a role in mitigating oxidative stress-associated conditions, including neurodegenerative disorders and cardiovascular diseases.

The structural features of this compound contribute to its bioactivity. The acetyl group on the phenyl ring enhances lipophilicity, which improves its ability to cross cellular membranes and interact with target proteins. The dimethoxy isoquinoline moiety introduces additional electronic effects that modulate the compound's binding affinity to specific receptors or enzymes. These structural attributes are critical in determining the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), which are essential considerations for drug development.

In terms of applications, 3-(4-Acetylphenyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))Methyl)Phenyl)Urea has shown promise in preclinical models for its ability to inhibit key enzymes involved in inflammation and oxidative stress. For instance, studies have demonstrated its inhibitory effects on cyclooxygenase (COX)-2 and nitric oxide (NO) production in macrophage cells. These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to currently available therapies.

Beyond its therapeutic potential, this compound also serves as a valuable tool in chemical research for studying molecular recognition and drug design principles. Its complex structure provides an opportunity to explore how different functional groups interact within a single molecule and how these interactions influence biological activity. By understanding these relationships, chemists can design more effective drugs with tailored properties for specific therapeutic targets.

In conclusion, 3-(4-Acetylphenyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))Methyl)Phenyl)Urea (CAS No. 1022739-55-4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmacological research. Its unique structure endows it with bioactive properties that make it an attractive candidate for developing innovative therapeutic agents. As research continues to uncover its full spectrum of activities and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of drug design and development.